2-Aminoethyl-mono-amide-DOTA-tris(tBu ester) 2-Aminoethyl-mono-amide-DOTA-tris(tBu ester)
Brand Name: Vulcanchem
CAS No.: 173308-19-5
VCID: VC0107247
InChI: InChI=1S/C30H58N6O7/c1-28(2,3)41-25(38)21-34-14-12-33(20-24(37)32-11-10-31)13-15-35(22-26(39)42-29(4,5)6)17-19-36(18-16-34)23-27(40)43-30(7,8)9/h10-23,31H2,1-9H3,(H,32,37)
SMILES: CC(C)(C)OC(=O)CN1CCN(CCN(CCN(CC1)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)NCCN
Molecular Formula: C₃₀H₅₈N₆O₇
Molecular Weight: 614.82

2-Aminoethyl-mono-amide-DOTA-tris(tBu ester)

CAS No.: 173308-19-5

Cat. No.: VC0107247

Molecular Formula: C₃₀H₅₈N₆O₇

Molecular Weight: 614.82

* For research use only. Not for human or veterinary use.

2-Aminoethyl-mono-amide-DOTA-tris(tBu ester) - 173308-19-5

Specification

CAS No. 173308-19-5
Molecular Formula C₃₀H₅₈N₆O₇
Molecular Weight 614.82
IUPAC Name tert-butyl 2-[4-[2-(2-aminoethylamino)-2-oxoethyl]-7,10-bis[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetate
Standard InChI InChI=1S/C30H58N6O7/c1-28(2,3)41-25(38)21-34-14-12-33(20-24(37)32-11-10-31)13-15-35(22-26(39)42-29(4,5)6)17-19-36(18-16-34)23-27(40)43-30(7,8)9/h10-23,31H2,1-9H3,(H,32,37)
SMILES CC(C)(C)OC(=O)CN1CCN(CCN(CCN(CC1)CC(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)CC(=O)NCCN

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator